Cas no 1807262-36-7 (5-Bromomethyl-4-chloro-2-fluoropyridine)

• Product Name: 5-Bromomethyl-4-chloro-2-fluoropyridine
• CAS No: 1807262-36-7
• MF: C₆H₄BrClFN
• MW: 224.45806312561
• CID: 4901450
• Update Time: 2025-05-24

5-Bromomethyl-4-chloro-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-4-chloro-2-fluoropyridine
• 5-(Bromomethyl)-4-chloro-2-fluoropyridine

• Inchi： 1S/C6H4BrClFN/c7-2-4-3-10-6(9)1-5(4)8/h1,3H,2H2
• InChI Key： QAGDHIGRMNJLTJ-UHFFFAOYSA-N
• SMILES： BrCC1C=NC(=CC=1Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromomethyl-4-chloro-2-fluoropyridine

Comprehensive Analysis of 5-Bromomethyl-4-chloro-2-fluoropyridine (CAS No. 1807262-36-7) and Its Applications in Modern Chemistry

In the rapidly evolving field of pharmaceutical and agrochemical research, 5-Bromomethyl-4-chloro-2-fluoropyridine (CAS No. 1807262-36-7) has emerged as a critical intermediate. This compound, characterized by its unique halogenated pyridine structure, is widely utilized in the synthesis of advanced molecules. Its bromomethyl and chloro-fluoro substituents make it a versatile building block for drug discovery and material science. Researchers are increasingly focusing on its potential in catalysis and bioconjugation, aligning with the growing demand for sustainable chemistry solutions.

The synthetic utility of 5-Bromomethyl-4-chloro-2-fluoropyridine is underscored by its role in cross-coupling reactions, a topic frequently searched in AI-driven chemical databases. Recent studies highlight its efficiency in palladium-catalyzed transformations, a hotspot in green chemistry discussions. Its CAS No. 1807262-36-7 is often queried alongside terms like "pyridine derivatives" and "halogenated intermediates", reflecting its relevance in high-throughput screening platforms. The compound’s stability under microwave-assisted synthesis conditions further enhances its appeal for industrial-scale applications.

From an SEO perspective, the compound’s nomenclature—5-Bromomethyl-4-chloro-2-fluoropyridine—ranks highly in searches related to custom synthesis and API manufacturing. Users frequently explore its spectroscopic data (e.g., NMR and HPLC purity), which is crucial for quality control in GMP-compliant facilities. Notably, its fluoropyridine core resonates with trends in PET radiopharmaceuticals, a sector experiencing exponential growth due to advancements in diagnostic imaging.

Innovations in heterocyclic chemistry have positioned CAS No. 1807262-36-7 as a key player in fragment-based drug design. Its lipophilicity and hydrogen-bonding capacity are often discussed in forums on bioisosteric replacements, addressing challenges in lead optimization. The compound’s compatibility with flow chemistry systems also aligns with the industry’s shift toward continuous manufacturing, a topic dominating chemical engineering conferences.

Environmental considerations are paramount in today’s research landscape, and 5-Bromomethyl-4-chloro-2-fluoropyridine is no exception. Its degradation pathways and ecotoxicological profile are subjects of active investigation, particularly in the context of REACH compliance. Searches for "safe handling of halogenated compounds" often cite this molecule, emphasizing the need for best practices in laboratory safety.

In summary, 5-Bromomethyl-4-chloro-2-fluoropyridine (CAS No. 1807262-36-7) exemplifies the intersection of cutting-edge science and industrial applicability. Its multifaceted role in medicinal chemistry, catalysis, and sustainable synthesis ensures its continued prominence in both academic and commercial spheres. As AI-assisted molecular design gains traction, this compound’s structure-activity relationships will undoubtedly remain a focal point for innovation.